Griseucin B

• CAS No.: 59554-12-0
• Molecular Formula: C22H22O10
• Molecular Weight: 446.4 g/mol
• IUPAC Name: 2-(4'-acetyloxy-3',9-dihydroxy-6'-methyl-5,10-dioxospiro[3,4-dihydrobenzo[g]isochromene-1,2'-oxane]-3-yl)acetic acid
• InChI: InChI=1S/C22H22O10/c1-9-6-15(30-10(2)23)21(29)22(31-9)18-13(7-11(32-22)8-16(25)26)19(27)12-4-3-5-14(24)17(12)20(18)28/h3-5,9,11,15,21,24,29H,6-8H2,1-2H3,(H,25,26)
• InChI Key: ZALAFWZWSLVCID-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(C2(O1)C3=C(CC(O2)CC(=O)O)C(=O)C4=C(C3=O)C(=CC=C4)O)O)OC(=O)C

Description

Griseucin B is a benzoisochromane-quinone antibiotic, known for its antifungal and antimycoplasmal properties. It is a secondary metabolite produced by certain Streptomyces species. This compound is part of a larger family of antibiotics that includes griseucin A and frenolicin B .

Preparation Methods

Griseucin B can be synthesized through a series of biosynthetic steps involving the conversion of nanaomycin D to nanaomycin A, which is then further transformed into this compound. The process involves the use of nanaomycin D reductase, a flavoprotein enzyme that catalyzes the reductive transformation in the presence of NADH under anaerobic conditions . Industrial production methods typically involve the cultivation of Streptomyces species in controlled fermentation processes, followed by extraction and purification of the compound.

Chemical Reactions Analysis

Griseucin B undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form different quinone derivatives.

Reduction: The compound can be reduced to its hydroquinone form.

Substitution: this compound can undergo substitution reactions where functional groups are replaced by others. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride.

Scientific Research Applications

Griseucin B has several scientific research applications:

Chemistry: It is used as a model compound to study quinone chemistry and redox reactions.

Biology: The compound is studied for its antifungal and antimycoplasmal activities.

Medicine: Research is ongoing to explore its potential as an anticancer agent due to its ability to inhibit peroxiredoxin 1 and glutaredoxin 3, leading to increased intracellular reactive oxygen species and apoptosis induction.

Industry: this compound is used in the development of new antibiotics and antifungal agents.

Mechanism of Action

Griseucin B exerts its effects primarily by inhibiting the enzymes peroxiredoxin 1 and glutaredoxin 3. This inhibition leads to an increase in intracellular reactive oxygen species, which in turn inhibits the mTORC1-mediated phosphorylation of 4E-BP1, ultimately inducing apoptosis and suppressing tumor growth .

Comparison with Similar Compounds

Griseucin B is similar to other benzoisochromane-quinone antibiotics such as:

• Griseucin A
• Frenolicin B
• Nanaomycin D this compound is unique in its specific inhibition of peroxiredoxin 1 and glutaredoxin 3, which distinguishes it from other compounds in this family .